Cas no 1402238-42-9 (Tert-butyl 3-propionylazetidine-1-carboxylate)

• Product Name: Tert-butyl 3-propionylazetidine-1-carboxylate
• CAS No: 1402238-42-9
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 4597123
• PubChem ID: 68229440
• Update Time: 2025-05-21

Tert-butyl 3-propionylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-propionylazetidine-1-carboxylate
• tert-butyl 3-propanoylazetidine-1-carboxylate
• tert-butyl 3-propanylazetidine-1-carboxylate
• F53701
• CS-0077679
• EN300-383870
• DTXSID101155847
• 1402238-42-9
• SCHEMBL12281055
• WLZ2925
• 1-Azetidinecarboxylic acid, 3-(1-oxopropyl)-, 1,1-dimethylethyl ester
• Tert-butyl 3-propionylazetidine-1-carboxylate

• Inchi： 1S/C11H19NO3/c1-5-9(13)8-6-12(7-8)10(14)15-11(2,3)4/h8H,5-7H2,1-4H3
• InChI Key： WOTIHXGVSYAHNR-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C(CC)=O)C1)=O

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.6

Additional information on Tert-butyl 3-propionylazetidine-1-carboxylate

Tert-butyl 3-propionylazetidine-1-carboxylate: A Comprehensive Overview

Tert-butyl 3-propionylazetidine-1-carboxylate, with the CAS number 1402238-42-9, is a compound of significant interest in the field of organic chemistry and drug development. This compound, often referred to as TBAZ for brevity, is a derivative of azetidine, a four-membered ring heterocycle. The molecule incorporates a tert-butyl ester group and a propionyl substituent, making it a versatile compound with potential applications in various chemical and pharmaceutical contexts.

The structure of Tert-butyl 3-propionylazetidine-1-carboxylate is characterized by its azetidine ring, which is a saturated four-membered ring containing one nitrogen atom. The substitution pattern on the azetidine ring includes a propionyl group at the 3-position and a carboxylic acid derivative (tert-butyl ester) at the 1-position. This unique substitution pattern contributes to the compound's distinct chemical properties and reactivity.

Recent studies have highlighted the potential of TBAZ as a precursor in the synthesis of bioactive molecules. The azetidine ring system is known for its ability to participate in various ring-opening reactions, which can lead to the formation of complex molecular architectures. For instance, researchers have explored the use of TBAZ in the construction of peptide-like molecules and other bioactive agents through nucleophilic attack on the azetidine ring.

In terms of synthesis, Tert-butyl 3-propionylazetidine-1-carboxylate can be prepared via several routes, including cyclocondensation reactions and ring-closing metathesis. One notable method involves the reaction of an amino acid derivative with an aldehyde or ketone in the presence of a suitable catalyst. This approach allows for precise control over the substitution pattern on the azetidine ring, enabling the preparation of various analogs with tailored properties.

The chemical stability of TBAZ has been extensively studied under different conditions. It has been found that the compound exhibits good stability under neutral and mildly acidic conditions but undergoes hydrolysis under strongly basic conditions. This information is crucial for its application in chemical synthesis and pharmaceutical formulations.

In terms of biological activity, preliminary studies suggest that Tert-butyl 3-propionylazetidine-1-carboxylate may possess anti-inflammatory and antioxidant properties. These findings have prompted further investigations into its potential as a therapeutic agent in the treatment of inflammatory diseases and oxidative stress-related disorders.

The use of computational chemistry tools has also provided valuable insights into the electronic structure and reactivity of TBAZ. Quantum mechanical calculations have revealed that the tert-butyl ester group significantly influences the electronic distribution within the molecule, potentially enhancing its reactivity in certain transformations.

In conclusion, Tert-butyl 3-propionylazetidine-1-carboxylate is a multifaceted compound with promising applications in organic synthesis and drug discovery. Its unique structure, coupled with its favorable chemical properties, makes it an attractive candidate for further research and development. As ongoing studies continue to uncover new aspects of its chemistry and biology, this compound is poised to play an increasingly important role in advancing our understanding of azetidine-based systems.